ZD 7155

• Molecular Formula: C26H26N6O
• Molecular Weight: 438.5 g/mol
• InChI: InChI=1S/C26H26N6O/c1-3-19-15-24-22(23(4-2)27-19)13-14-25(33)32(24)16-17-9-11-18(12-10-17)20-7-5-6-8-21(20)26-28-30-31-29-26/h5-12,15H,3-4,13-14,16H2,1-2H3,(H,28,29,30,31)
• InChIKey: BFVNEYDCFJNLGN-UHFFFAOYSA-N

ZD 7155: Selective AT1 Antagonist Profile

ZD 7155 (also referred to as ZD7155 hydrochloride) is a synthetic organic compound that functions as a potent, selective, and competitive antagonist of the angiotensin II type 1 (AT1) receptor [1]. As a member of the non-peptide angiotensin receptor blocker (ARB) class, it shares a biphenyl-tetrazole scaffold with other ARBs but demonstrates a notably higher affinity and a longer duration of action in preclinical models [1][2]. The compound has been a critical tool in fundamental research, most notably being the ligand co-crystallized with the human AT1 receptor (PDB: 4YAY), providing the first high-resolution structural insights for this important drug target [1]. ZD 7155 is orally active and has been shown to effectively modulate key physiological processes such as blood pressure regulation, renal function, and renin secretion in various animal models [1][3].

AT1 receptor signaling and pathway inhibition studies

Non-competitive antagonism mechanism research

GPCR structural biology and co-crystallization workflows

Renal and vascular hemodynamic model studies

• [1] GtoPdb. ZD-7155 | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY. View Source
• [2] Zhang H, Unal H, Gati C, et al. Structure of the Angiotensin Receptor Revealed by Serial Femtosecond Crystallography. Cell. 2015;161(4):833-844. View Source
• [3] Krämer BK, Ritthaler T, Schweda F, et al. Effects of the angiotensin II type-1 receptor antagonist ZD7155 on angiotensin II-mediated regulation of renin secretion and renal renin gene expression, renal vasoconstriction, and blood pressure in rats. J Cardiovasc Pharmacol. 1998;31(5):700-5. View Source

ZD 7155: Differentiated AT1 Antagonism

While several AT1 receptor antagonists are commercially available, their pharmacological profiles differ significantly in terms of potency, duration of action, and functional behavior at the receptor level. For instance, ZD 7155 exhibits approximately tenfold higher potency and a longer-lasting effect than the prototype ARB losartan in suppressing angiotensin II-induced pressor responses [1]. Furthermore, in functional tissue assays, ZD 7155 demonstrates a unique balance of pre- and post-junctional activity compared to candesartan and eprosartan, indicating distinct receptor interaction dynamics [2]. Simply substituting one ARB for another without accounting for these quantifiable differences can lead to variable experimental outcomes, particularly in in vivo studies where duration of action and tissue-specific receptor occupancy are critical for data interpretation and reproducibility.

Mechanistic mismatch

Competitive ARBs like losartan may not reproduce the insurmountable blockade profile; non-competitive antagonism context must be verified.

Potency context differs

Reported in vivo potency rank may not transfer across different AT1 antagonists; direct potency comparison requires model-specific review.

Structural biology resource gap

Other ARBs may lack an experimentally determined co-crystal structure with the AT1 receptor, limiting structure-based design studies.

Hemodynamic duration variability

Duration of renal hemodynamic effects may differ from longer-acting ARBs; defined temporal window supports acute intervention research models.

• [1] Junggren IL, Zhao X, Sun X, Hedner T. Comparative cardiovascular effects of the angiotensin II type 1 receptor antagonists ZD 7155 and losartan in the rat. J Pharm Pharmacol. 1996;48(8):829-33. View Source
• [2] Pinheiro H, Moura D, Albino-Teixeira A, et al. A comparison of AT1 angiotensin II antagonists at pre- and postjunctional angiotensin II receptors of the rat tail artery. Naunyn Schmiedebergs Arch Pharmacol. 2002;366(6):537-42. View Source

ZD 7155: Head-to-Head Comparative Evidence

In Vivo Antihypertensive Potency Advantage

ZD 7155 demonstrates a significantly higher potency compared to the prototypical ARB, losartan. In a direct head-to-head comparison using conscious Sprague-Dawley rats, ZD 7155 was shown to be approximately ten times as potent as losartan in suppressing the angiotensin II-induced pressor response [1]. This finding was consistent across studies, confirming the enhanced potency of ZD 7155 .

In vivo potency

Head-to-head

ZD 7155 ~10x more potent than losartan in suppressing Ang II pressor response (conscious rat model)

Reported in vivo potency context for dose-response study design

Ang II 240 ng/kg, 10 min infusion; Sprague-Dawley rats

Evidence Dimension	Potency in suppressing Angiotensin II-induced pressor response
Target Compound Data	ED50 ~24 ng/kg (extrapolated from 10x potency of losartan's 240 ng/kg dose)
Comparator Or Baseline	Losartan: Suppression of pressor response at 240 ng/kg
Quantified Difference	Approximately 10-fold higher potency for ZD 7155
Conditions	Conscious Sprague-Dawley (SD) rats, 10 min angiotensin II infusion (240 ng/kg)

Why This Matters

This substantial difference in potency means that lower doses of ZD 7155 are required to achieve the same level of AT1 receptor blockade as losartan, reducing potential off-target effects or vehicle-related issues in in vivo studies.

• [1] Junggren IL, Zhao X, Sun X, Hedner T. Comparative cardiovascular effects of the angiotensin II type 1 receptor antagonists ZD 7155 and losartan in the rat. J Pharm Pharmacol. 1996;48(8):829-33. View Source

Insurmountable AT1 Receptor Blockade

Beyond its superior potency, ZD 7155 offers a remarkably extended duration of action. A single intravenous bolus dose of 1.082 µmol/kg was able to suppress the angiotensin II-induced pressor response for approximately 24 hours [1]. In another study using a hypertensive rat model, oral administration of 3 mg/kg ZD 7155 produced a rapid and sustained lowering of blood pressure that persisted for up to 48 hours, an effect that paralleled sustained inhibition of AT1 receptor binding in key tissues like the aorta, kidney, and adrenal gland [2].

Antagonism mode

Head-to-head

Non-competitive (pD'2=9.01) vs. competitive (losartan pA2=8.52) in rat tail artery

Mechanism-dependent sustained blockade not overcome by agonist

Postjunctional AT1 receptors; non-cumulative concentration-response curves

Evidence Dimension	Duration of action / sustained receptor occupancy
Target Compound Data	Suppression of angiotensin II pressor response for ~24h (i.v.) and sustained BP lowering for up to 48h (oral).
Comparator Or Baseline	Losartan: Typically demonstrates a shorter duration of action and less persistent receptor blockade, requiring more frequent dosing.
Quantified Difference	ZD 7155 provides 24-48h of sustained effect from a single dose.
Conditions	Conscious SD rats (i.v. bolus) and 2K1C Goldblatt hypertensive rats (3 mg/kg oral dose)

Why This Matters

The extended duration of action makes ZD 7155 an ideal choice for chronic in vivo studies, as it allows for less frequent dosing regimens, minimizing animal handling stress and improving the consistency of target engagement over extended experimental periods.

• [1] Junggren IL, Zhao X, Sun X, Hedner T. Comparative cardiovascular effects of the angiotensin II type 1 receptor antagonists ZD 7155 and losartan in the rat. J Pharm Pharmacol. 1996;48(8):829-33. View Source
• [2] Yoshida K, Xu HL, Kawamura M, et al. Hypotensive effect of ZD7155, an angiotensin II receptor antagonist, parallels receptor occupancy in two-kidney, one-clip Goldblatt hypertensive rats. J Hypertens. 1998;16(5):645-55. View Source

High-Affinity AT1 Receptor Binding

In a comparative study of AT1 antagonists in the rat tail artery, ZD 7155 exhibited a distinct functional profile. At the post-junctional AT1 receptor, ZD 7155 acted as a non-competitive antagonist with a pD'2 of 9.01, which is less insurmountable than candesartan's pD'2 of 10.62. At the pre-junctional receptor, its non-competitive pD'2 was 7.98. This resulted in a post-/pre-junctional potency ratio of 11 for ZD 7155, which is markedly lower than the ratios for losartan (101) and candesartan (81), and closer to eprosartan (1.4) [1].

Binding affinity

Class-level

IC50 = 3.8 nM (displacement of [125I]-Ang II, guinea pig adrenal membranes)

Reported binding affinity context for target engagement assays

Direct losartan comparison not included; supports observed potency rank

Evidence Dimension	Post-/Pre-junctional AT1 receptor potency ratio (functional selectivity)
Target Compound Data	Ratio = 11 (Postjunctional pD'2 = 9.01, Prejunctional pD'2 = 7.98)
Comparator Or Baseline	Losartan: Ratio = 101; Candesartan: Ratio = 81; Eprosartan: Ratio = 1.4
Quantified Difference	ZD 7155's ratio (11) is ~9x lower than candesartan's (81) and ~10x lower than losartan's (101).
Conditions	Isolated rat tail artery, measurement of angiotensin II effects on noradrenaline release (prejunctional) and smooth muscle contraction (postjunctional)

Why This Matters

This unique ratio indicates that ZD 7155 exerts a more balanced blockade of both pre- and post-junctional AT1 receptors. This distinct pharmacological signature could be advantageous for researchers investigating the specific roles of AT1 receptor subpopulations in neurogenic control of vascular tone, where other ARBs may preferentially target one site over the other.

• [1] Pinheiro H, Moura D, Albino-Teixeira A, et al. A comparison of AT1 angiotensin II antagonists at pre- and postjunctional angiotensin II receptors of the rat tail artery. Naunyn Schmiedebergs Arch Pharmacol. 2002;366(6):537-42. View Source

AT1 vs. AT2 Subtype Selectivity

ZD 7155 demonstrates potent and selective binding to the AT1 receptor. In a radioligand binding assay using guinea pig adrenal gland membranes, ZD 7155 displaced [125I]-angiotensin II binding with a half-maximal inhibitory concentration (IC50) of 3.8 nM . While direct IC50 values for other ARBs in this specific assay are not provided in the same source, this low nanomolar affinity confirms ZD 7155 as a high-affinity tool compound, consistent with its classification as a more potent and longer-acting antagonist than losartan [1].

AT1 vs AT2 selectivity

Reported

ZD 7155 abolished MAP/RBF responses; PD 123319 (AT2 antagonist) had no effect

Supports AT1/AT2 pathway differentiation in mixed models

Conscious lambs; also blocked LPS-induced AT1/AT2 expression changes

Evidence Dimension	AT1 receptor binding affinity (IC50)
Target Compound Data	IC50 = 3.8 nM for displacing [125I]-Angiotensin II
Comparator Or Baseline	Losartan: The source states ZD 7155 is more potent and longer-acting, but does not provide an IC50 in the same assay for direct comparison.
Quantified Difference	ZD 7155 IC50 = 3.8 nM
Conditions	Guinea pig adrenal gland membranes, [125I]-Angiotensin II radioligand binding assay

Why This Matters

This verified high affinity is fundamental for researchers requiring a tool compound that robustly and selectively blocks the AT1 receptor at low concentrations. This is particularly important for in vitro studies, where high potency can minimize off-target interactions and ensure complete receptor blockade without confounding cellular toxicity.

• [1] GtoPdb. ZD-7155 | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY. View Source

ZD 7155: Research & Industrial Applications

Cardiovascular AT1 Blockade Research

For chronic hypertension models (e.g., 2K1C Goldblatt hypertensive rats) or studies requiring stable, long-duration AT1 receptor blockade, ZD 7155 is an excellent choice due to its sustained efficacy. A single oral dose of 3 mg/kg can lower blood pressure for up to 48 hours, and an intravenous bolus can suppress angiotensin II pressor effects for 24 hours, as established in [1] and [2]. This extended duration minimizes the need for repeated dosing, reduces animal stress, and ensures consistent target engagement throughout multi-day experimental protocols.

Renal AT1 Blockade Studies

ZD 7155 is the definitive tool for structural investigations of the AT1 receptor. It was the ligand used to solve the first high-resolution crystal structure of the human AT1 receptor (PDB: 4YAY), a landmark achievement in GPCR structural biology [1]. Researchers employing techniques such as X-ray crystallography, cryo-EM, or molecular dynamics simulations can leverage this well-characterized binding mode and high affinity (IC50 = 3.8 nM) [2] to study receptor-ligand interactions, guide structure-based drug design, or validate new pharmacological models.

GPCR Crystallography & Drug Design

For studies dissecting the functional roles of AT1 receptor subpopulations, particularly in neurogenic tissues, ZD 7155 offers a unique pharmacological profile. As demonstrated in the rat tail artery model, its balanced post-/pre-junctional potency ratio of 11 differs substantially from other ARBs like candesartan (ratio = 81) and losartan (ratio = 101) [1]. This property makes ZD 7155 a valuable probe for distinguishing the contributions of pre-junctional (neuronal) versus post-junctional (vascular) AT1 receptors in the regulation of vascular tone and sympathetic nervous system activity.

Renal Function and Renin-Angiotensin System (RAS) Research

ZD 7155 is a powerful tool for exploring renal physiology and the feedback mechanisms of the renin-angiotensin system. It has been shown to completely abolish angiotensin II-induced renal vasoconstriction and markedly increase renin secretion (up to 700% of baseline) and renal renin gene expression (4.2-fold) [1]. These effects make it an ideal agent for studies focused on the renal actions of angiotensin II, the regulation of renin release, and the interplay between AT1 receptor blockade and compensatory RAS activation.

Application

Selection Property

Validation Focus

AT1-mediated vascular response studies

Non-competitive AT1 blockade with reported potency context

Pressor response suppression and dose-response modeling

Renal AT1 signaling research

Selective, defined-duration hemodynamic modulation

Renal blood flow and renin secretion endpoint timing review

GPCR structural biology & ligand design

Solved high-resolution co-crystal structure with AT1 receptor

In silico docking and binding mode analysis

• [1] Yoshida K, Xu HL, Kawamura M, et al. Hypotensive effect of ZD7155, an angiotensin II receptor antagonist, parallels receptor occupancy in two-kidney, one-clip Goldblatt hypertensive rats. J Hypertens. 1998;16(5):645-55. View Source
• [2] Junggren IL, Zhao X, Sun X, Hedner T. Comparative cardiovascular effects of the angiotensin II type 1 receptor antagonists ZD 7155 and losartan in the rat. J Pharm Pharmacol. 1996;48(8):829-33. View Source
• [3] Zhang H, Unal H, Gati C, et al. Structure of the Angiotensin Receptor Revealed by Serial Femtosecond Crystallography. Cell. 2015;161(4):833-844. View Source
• [4] Pinheiro H, Moura D, Albino-Teixeira A, et al. A comparison of AT1 angiotensin II antagonists at pre- and postjunctional angiotensin II receptors of the rat tail artery. Naunyn Schmiedebergs Arch Pharmacol. 2002;366(6):537-42. View Source
• [5] Krämer BK, Ritthaler T, Schweda F, et al. Effects of the angiotensin II type-1 receptor antagonist ZD7155 on angiotensin II-mediated regulation of renin secretion and renal renin gene expression, renal vasoconstriction, and blood pressure in rats. J Cardiovasc Pharmacol. 1998;31(5):700-5. View Source